Cas no 932886-61-8 (2-(4-Butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• CAS No: 932886-61-8
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• MDL: MFCD03420066
• CID: 3111327
• PubChem ID: 25218879
• Update Time: 2025-05-25

2-(4-Butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• VS-14163
• AKOS005170954
• BBL037448
• 2-(4-butylphenyl)-6,8-dimethylquinoline-4-carboxylicacid
• H20946
• ALBB-000554
• SB72216
• 932886-61-8
• CS-0321746
• MFCD03420066
• STK502272

• MDL： MFCD03420066
• Inchi： 1S/C22H23NO2/c1-4-5-6-16-7-9-17(10-8-16)20-13-19(22(24)25)18-12-14(2)11-15(3)21(18)23-20/h7-13H,4-6H2,1-3H3,(H,24,25)
• InChI Key： MOQCFXNTUGVSQN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(=CC=2)CCCC)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 333.172878976Da
• Monoisotopic Mass: 333.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid

2-(4-Butylphenyl)-6,8-dimethylquinoline-4-carboxylic Acid: A Comprehensive Overview

CAS No. 932886-61-8, commonly referred to as 2-(4-butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years. The molecule belongs to the quinoline family, a class of heterocyclic compounds known for their versatility and wide-ranging applications.

The chemical structure of 2-(4-butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid is characterized by a quinoline skeleton with specific substituents. The presence of a carboxylic acid group at the 4-position of the quinoline ring introduces acidic properties, while the 2-(4-butylphenyl) and 6,8-dimethyl substituents contribute to the compound's hydrophobicity and stability. These structural features make it an ideal candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of pharmaceuticals. Researchers have explored its role as a precursor in drug synthesis, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties. The ability of 2-(4-butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid to form stable complexes with metal ions has also been investigated, opening avenues for its use in catalysis and material science.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis pathway depends on the desired purity and yield, as well as the availability of starting materials. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The physical properties of CAS No. 932886-61-8 are also noteworthy. It exhibits a high melting point due to its rigid structure and strong intermolecular forces. Additionally, its solubility in organic solvents makes it suitable for use in various chemical processes. The compound's stability under thermal and oxidative conditions further enhances its utility in industrial applications.

One area where this compound has shown particular promise is in the development of advanced materials. Its ability to act as a building block for constructing functional materials has been explored in nanotechnology and polymer science. For instance, researchers have utilized it to create self-assembled monolayers with unique electronic properties, which could find applications in sensors and electronic devices.

The environmental impact of 2-(4-butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid has also been a topic of interest. Studies have assessed its biodegradability and toxicity under different conditions. Results indicate that while the compound is not inherently hazardous, proper handling and disposal procedures should be followed to minimize environmental risks.

In conclusion, CAS No. 932886-61-8, or 2-(4-butylphenyl)-6,8-dimethylquinoline-4-carboxylic acid, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool in scientific research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.